1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(p-tolyloxy)ethanone

• IUPAC Name: 2-(4-methylphenoxy)-1-(3-pyrazin-2-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C18H21N3O3/c1-14-4-6-15(7-5-14)23-13-18(22)21-10-2-3-16(12-21)24-17-11-19-8-9-20-17/h4-9,11,16H,2-3,10,12-13H2,1H3
• InChI Key: ZUXUVLLHASCFFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)N2CCCC(C2)OC3=NC=CN=C3
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(p-tolyloxy)ethanone, also known as JNJ-40411813, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has a molecular weight of 391.5 g/mol.

Scientific Research Applications

Synthesis and Pharmacological Activity

A new series of pyrazoles, including analogues such as 1-(4-(2-((1-(3,4-difluorophenyl)-1H-pyrazol-3-yl)methoxy)ethyl)piperazin-1-yl)ethanone (EST64454), have been synthesized and reported to act as σ1 receptor (σ1R) antagonists. This clinical candidate for pain management showcases high aqueous solubility and permeability, suggesting potential for classification as a BCS class I compound due to its outstanding pharmacokinetic profiles and antinociceptive properties in models of neuropathic pain (Díaz et al., 2020).

Conformational Analysis and Antagonist Properties

Research on substance P antagonist analogues based on a 1,7-naphthyridine scaffold demonstrates the intricacy of conformational analysis in drug design. This study highlights the synthesis of piperidine-based antagonists, contributing to our understanding of molecular interactions and potential therapeutic applications (Rombouts et al., 2003).

Antiviral Activity

The compound 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone and its derivatives have shown significant antiviral activities. These findings contribute to the potential use of such compounds in developing new treatments for viral infections, demonstrating the importance of 1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(p-tolyloxy)ethanone related structures in medicinal chemistry (Attaby et al., 2006).

Genotoxicity and Metabolic Activation Studies

The genotoxicity potential of certain compounds related to the structural framework of 1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(p-tolyloxy)ethanone has been evaluated, providing insights into the metabolic activation and safety profile of these compounds. Such studies are crucial for understanding the pharmacological safety of new therapeutic agents (Kalgutkar et al., 2007).

Spectroscopic Characterization and Biological Applications

The synthesis and characterization of compounds with the core structure of 1-(3-(Pyrazin-2-yloxy)piperidin-1-yl)-2-(p-tolyloxy)ethanone, such as 1-(4-(6-fluorobenzo[d]isoxazol-3-yl)piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1, 2,3-triazol-1-yl)ethanone, have been reported. These compounds undergo detailed spectroscopic analysis, including IR, NMR, and MS studies, to elucidate their structural and pharmacokinetic characteristics for further biological applications (Govindhan et al., 2017).